molecular formula C12H16N2O B6261893 1-(3-amino-4-methylphenyl)piperidin-2-one CAS No. 69131-42-6

1-(3-amino-4-methylphenyl)piperidin-2-one

Cat. No. B6261893
CAS RN: 69131-42-6
M. Wt: 204.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“1-(3-amino-4-methylphenyl)piperidin-2-one” is a chemical compound with a molecular weight of 204.27 . It is a piperidine derivative, which are important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .


Synthesis Analysis

Piperidine derivatives, including “1-(3-amino-4-methylphenyl)piperidin-2-one”, can be synthesized through various intra- and intermolecular reactions . More than 7000 piperidine-related papers were published during the last five years, indicating the significance of developing fast and cost-effective methods for the synthesis of substituted piperidines .


Molecular Structure Analysis

The molecular structure of “1-(3-amino-4-methylphenyl)piperidin-2-one” includes a six-membered heterocycle with one nitrogen atom and five carbon atoms in the sp3-hybridized state . The InChI code for this compound is 1S/C12H16N2O/c1-9-8-10(13)5-6-11(9)14-7-3-2-4-12(14)15/h5-6,8H,2-4,7,13H2,1H3 .


Chemical Reactions Analysis

Piperidine-containing compounds, such as “1-(3-amino-4-methylphenyl)piperidin-2-one”, are involved in a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination . These reactions lead to the formation of various piperidine derivatives, including substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .

Mechanism of Action

While the specific mechanism of action for “1-(3-amino-4-methylphenyl)piperidin-2-one” is not mentioned in the retrieved papers, piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . They play a significant role in the pharmaceutical industry, indicating their potential biological and pharmacological activity .

Safety and Hazards

The safety information for “1-(3-amino-4-methylphenyl)piperidin-2-one” includes hazard statements H315, H319, H335, and precautionary statements P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These indicate potential hazards and precautions to be taken while handling this compound .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(3-amino-4-methylphenyl)piperidin-2-one involves the conversion of 3-nitro-4-methylacetophenone to 1-(3-amino-4-methylphenyl)piperidin-2-one via a series of reactions.", "Starting Materials": [ "3-nitro-4-methylacetophenone", "Hydrazine hydrate", "Sodium hydroxide", "Acetic acid", "Sodium acetate", "Piperidine" ], "Reaction": [ "Step 1: Reduction of 3-nitro-4-methylacetophenone to 3-amino-4-methylacetophenone using hydrazine hydrate and sodium hydroxide.", "Step 2: Acetylation of 3-amino-4-methylacetophenone using acetic anhydride and acetic acid to form N-acetyl-3-amino-4-methylacetophenone.", "Step 3: Cyclization of N-acetyl-3-amino-4-methylacetophenone with piperidine in the presence of sodium acetate to form 1-(3-amino-4-methylphenyl)piperidin-2-one." ] }

CAS RN

69131-42-6

Product Name

1-(3-amino-4-methylphenyl)piperidin-2-one

Molecular Formula

C12H16N2O

Molecular Weight

204.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.